Cas no 1214339-27-1 (1-Bromo-4-(chloromethyl)-2-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-4-(chloromethyl)-2-(trifluoromethyl)benzene
• CAS No: 1214339-27-1
• MF: C₈H₅BrClF₃
• MW: 273.477511167526
• MDL: MFCD13185419
• CID: 3047603
• PubChem ID: 75357240
• Update Time: 2025-10-28

1-Bromo-4-(chloromethyl)-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(chloromethyl)-2-(trifluoromethyl)benzene
• 4-Bromo-3-(trifluoromethyl)benzyl chloride
• Z8312
• D96267
• A926219

• MDL： MFCD13185419
• Inchi： 1S/C8H5BrClF3/c9-7-2-1-5(4-10)3-6(7)8(11,12)13/h1-3H,4H2
• InChI Key： MVQAOAPRDSGKGK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CCl)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Additional information on 1-Bromo-4-(chloromethyl)-2-(trifluoromethyl)benzene

Recent Advances in the Application of 1-Bromo-4-(chloromethyl)-2-(trifluoromethyl)benzene (CAS: 1214339-27-1) in Chemical and Pharmaceutical Research

The compound 1-Bromo-4-(chloromethyl)-2-(trifluoromethyl)benzene (CAS: 1214339-27-1) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. This research brief synthesizes the latest findings regarding this compound, focusing on its synthetic utility, biological relevance, and emerging applications in medicinal chemistry.

Recent studies have highlighted the role of 1-Bromo-4-(chloromethyl)-2-(trifluoromethyl)benzene as a key intermediate in the synthesis of complex organic molecules. Its unique combination of bromo, chloromethyl, and trifluoromethyl functional groups enables diverse chemical transformations, making it particularly valuable for constructing pharmacophores in drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the synthesis of novel kinase inhibitors, showing promising results in preclinical models of inflammatory diseases.

In the field of materials science, researchers have explored the application of this compound in the development of advanced organic electronic materials. The trifluoromethyl group contributes to enhanced thermal stability and electronic properties, while the reactive bromo and chloromethyl groups allow for further functionalization. A recent patent application (WO2023056789) describes its use in creating novel liquid crystal materials with improved performance characteristics for display technologies.

From a pharmacological perspective, derivatives of 1-Bromo-4-(chloromethyl)-2-(trifluoromethyl)benzene have shown interesting biological activities. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound exhibit moderate inhibitory activity against specific cancer-related protein targets, suggesting potential for further development as anticancer agents. The presence of the trifluoromethyl group appears to enhance both the metabolic stability and membrane permeability of these derivatives.

Recent synthetic methodologies have focused on improving the efficiency and sustainability of producing 1-Bromo-4-(chloromethyl)-2-(trifluoromethyl)benzene. Green chemistry approaches, including catalytic processes and solvent optimization, have been successfully applied to reduce environmental impact while maintaining high yields. These advancements are particularly relevant given the increasing industrial demand for this versatile building block.

Looking forward, the unique properties of 1-Bromo-4-(chloromethyl)-2-(trifluoromethyl)benzene position it as a valuable tool for medicinal chemists and materials scientists alike. Ongoing research is exploring its potential in targeted drug delivery systems, where its functional groups can be utilized for conjugation with biological carriers. Additionally, its application in the development of fluorinated pharmaceuticals continues to be an area of active investigation, capitalizing on the known benefits of fluorine substitution in drug molecules.

In conclusion, 1-Bromo-4-(chloromethyl)-2-(trifluoromethyl)benzene (CAS: 1214339-27-1) represents a multifaceted compound with growing importance in chemical and pharmaceutical research. Its diverse reactivity profile, combined with the biological relevance of its derivatives, ensures its continued prominence in both academic and industrial settings. Future studies will likely uncover additional applications for this versatile molecule as researchers continue to explore its potential across multiple scientific disciplines.